2-((2-ethyl-6-(4-methylbenzyl)-7-oxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(2-methoxyphenyl)acetamide

• IUPAC Name: 2-[2-ethyl-6-[(4-methylphenyl)methyl]-7-oxopyrazolo[4,3-d]pyrimidin-5-yl]sulfanyl-N-(2-methoxyphenyl)acetamide
• InChI: InChI=1S/C24H25N5O3S/c1-4-28-14-19-22(27-28)23(31)29(13-17-11-9-16(2)10-12-17)24(26-19)33-15-21(30)25-18-7-5-6-8-20(18)32-3/h5-12,14H,4,13,15H2,1-3H3,(H,25,30)
• InChI Key: XMQBSHLFCGMKFK-UHFFFAOYSA-N
• Canonical SMILES: CCN1C=C2C(=N1)C(=O)N(C(=N2)SCC(=O)NC3=CC=CC=C3OC)CC4=CC=C(C=C4)C
• Molecular Formula: C24H25N5O3S
• Molecular Weight: 463.6 g/mol

Description

2-((2-ethyl-6-(4-methylbenzyl)-7-oxo-6,7-dihydro-2H-pyrazolo[4,3-d]pyrimidin-5-yl)thio)-N-(2-methoxyphenyl)acetamide is a useful research compound. Its molecular formula is C24H25N5O3S and its molecular weight is 463.56. The purity is usually 95%.
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Scientific Research Applications

Synthesis and Anticancer Activity

Research has explored the design, synthesis, and in vitro cytotoxic activity of certain pyrazolo[4,3-d]pyrimidin derivatives, revealing their potential as anticancer agents. For instance, Al-Sanea et al. (2020) synthesized compounds tested on 60 cancer cell lines, with one compound showing significant cancer cell growth inhibition against eight cancer cell lines, suggesting a potential for further investigation in anticancer therapy (Al-Sanea et al., 2020). Similarly, Abdellatif et al. (2014) synthesized pyrazolo[3,4-d]pyrimidin-4-one derivatives and tested their antitumor activity on the MCF-7 human breast adenocarcinoma cell line, finding that almost all tested compounds revealed antitumor activity, highlighting their significance in the search for new anticancer drugs (Abdellatif et al., 2014).

Antioxidant Properties

The exploration of novel compounds for antioxidant properties is another area of interest. For example, Chkirate et al. (2019) synthesized and characterized pyrazole-acetamide derivatives and their coordination complexes, evaluating their antioxidant activity in vitro. Their findings suggest these compounds and complexes exhibit significant antioxidant activity, indicating their potential utility in pharmaceutical and food industries (Chkirate et al., 2019).